Methyl 5-oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylate

Specification

• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: methyl 5-oxo-2,3-dihydro-1H-imidazo[1,2-a]pyridine-8-carboxylate
• Standard InChI: InChI=1S/C9H10N2O3/c1-14-9(13)6-2-3-7(12)11-5-4-10-8(6)11/h2-3,10H,4-5H2,1H3
• Standard InChI Key: FVOLRKSOYQWGFV-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C2NCCN2C(=O)C=C1
• Canonical SMILES: COC(=O)C1=C2NCCN2C(=O)C=C1

Introduction

Methyl 5-oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylate is a complex organic compound belonging to the imidazopyridine class. It is characterized by its empirical formula C10H12N2O and a molecular weight of 208.21 g/mol. This compound is of interest in organic chemistry due to its unique structure and potential applications in pharmaceuticals and materials science.

Synthesis Methods

The synthesis of Methyl 5-oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylate typically involves multi-step reactions starting from simpler imidazole and pyridine derivatives. Common methods include condensation reactions and cyclization processes, often requiring careful control of reaction conditions to achieve high yields and purity.

Biological and Chemical Applications

While specific biological activities of Methyl 5-oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylate are not widely documented, compounds within the imidazopyridine class have been explored for their potential as pharmaceutical agents, including antimicrobial and anticancer activities. The compound's unique structure makes it a candidate for further investigation in drug discovery and development.

Data Tables:

Chemical Properties of Methyl 5-oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylate

Property	Value
Molecular Formula	C10H12N2O
Molecular Weight	208.21 g/mol
Solubility	Not specified

Potential Applications

Application	Description
Pharmaceutical Agent	Potential antimicrobial and anticancer activities
Materials Science	Potential use in synthesis of complex molecules

Future Research Directions

• Biological Activity Screening: Investigate the compound's antimicrobial, anticancer, and other potential biological activities.

• Synthesis Optimization: Develop more efficient and cost-effective synthesis methods.

• Derivative Synthesis: Explore the synthesis of derivatives with modified functional groups to enhance biological activity or chemical properties.